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Compound of Interest

Compound Name: Rivastigmine metabolite-d6
Cat. No.: B15560019
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
associated with the Certificate of Analysis (CoA) for Rivastigmine Metabolite-d6. This
deuterated analog of the primary metabolite of Rivastigmine is a critical tool in pharmacokinetic
and metabolic studies, often utilized as an internal standard for quantitative analysis by mass
spectrometry.

Compound Information

Rivastigmine Metabolite-d6, also known as (S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol or
NAP 226-90-d6, is the deuterated form of the decarbamylated metabolite of Rivastigmine. The
deuterium labeling provides a distinct mass signature, allowing for its differentiation from the
endogenous metabolite in biological samples.
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Identifier

Value

Chemical Name

(S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol

NAP 226-90-d6, (S)-3-(1-(Dimethylamino-

Synonyms

d6)ethyl)phenol
CAS Number 1217706-31-4
Molecular Formula C10HsDsNO
Molecular Weight 171.27 g/mol

Analytical Specifications and Data

The following table summarizes the typical analytical tests, specifications, and representative

results for a batch of Rivastigmine Metabolite-d6.
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Test Specification Result Method
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Storage Conditions

Store at 2-8 °C in a

well-closed container

Retest Date

24 months from the

date of analysis

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the chemical structure of Rivastigmine Metabolite-d6.
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e Instrumentation: 400 MHz NMR Spectrometer.

e Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as
Methanol-d4 or Chloroform-d.

o Data Acquisition: A standard proton (*H) NMR spectrum is acquired.

o Expected Results: The resulting spectrum is compared to a reference spectrum or theoretical
chemical shifts. The absence of signals corresponding to the N,N-dimethyl protons and the
presence of other expected signals for the aromatic and ethyl groups confirm the identity and
the location of the deuterium labels.

Mass Spectrometry (MS)

o Objective: To confirm the molecular weight and assess the isotopic purity of Rivastigmine
Metabolite-d6.

 Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an appropriate ionization source (e.g., Electrospray lonization - ESI).

o Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or
acetonitrile) and infused directly or via liquid chromatography into the mass spectrometer.

o Data Acquisition: Mass spectra are acquired in positive ion mode.

o Expected Results: The spectrum should show a prominent ion corresponding to the
protonated molecule [M+H]* at m/z 172.18. The isotopic distribution is analyzed to confirm
the high enrichment of the d6 species and the low abundance of dO to d5 species.

High-Performance Liquid Chromatography (HPLC)

o Objective: To determine the chromatographic purity of Rivastigmine Metabolite-d6.
e Instrumentation: HPLC system with a UV detector.
e Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum).
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o Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid
in water) and an organic solvent (e.g., acetonitrile or methanol).[1]

o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.
o Detection Wavelength: 218 nm.[2]

o Injection Volume: 10 pL.

o Sample Preparation: A solution of the sample is prepared in the mobile phase.

o Data Analysis: The area of the main peak is compared to the total area of all peaks in the
chromatogram to calculate the purity.

Metabolic Pathway of Rivastigmine

Rivastigmine undergoes extensive metabolism, primarily through cholinesterase-mediated
hydrolysis, to its decarbamylated metabolite, NAP226-90. This process is not dependent on the
cytochrome P450 (CYP) enzyme system. The metabolite is then further conjugated before
renal excretion.

Cholinesterase-mediated
5 P hydrolysis g Rivastigmine Metabolite Conjugation Sulfate/Glucuronide -
Rivastigmine > (NAP226-90) Conjugates —— Renal Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Rivastigmine to its primary metabolite and subsequent
excretion.

Experimental Workflow for Quantification using an
Internal Standard

Rivastigmine Metabolite-d6 is commonly used as an internal standard (IS) in bioanalytical
methods to quantify the unlabeled metabolite in plasma or other biological matrices. The
workflow for such an analysis is outlined below.
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Caption: A typical bioanalytical workflow for the quantification of Rivastigmine metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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